Cas no 92945-59-0 (3-Methyl-2-propionyl-benzoic acid)

• Product Name: 3-Methyl-2-propionyl-benzoic acid
• CAS No: 92945-59-0
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 2816277
• PubChem ID: 596053
• Update Time: 2025-09-24

3-Methyl-2-propionyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-propionyl-benzoic acid
• Benzoic acid, 3-methyl-2-(1-oxopropyl)-
• NHDLALXDVHJCQB-UHFFFAOYSA-N
• DTXSID40344339
• 92945-59-0

• Inchi： 1S/C11H12O3/c1-3-9(12)10-7(2)5-4-6-8(10)11(13)14/h4-6H,3H2,1-2H3,(H,13,14)
• InChI Key： NHDLALXDVHJCQB-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C(C(=O)O)=CC=CC=1C

Computed Properties

• Exact Mass: 192.078644241Da
• Monoisotopic Mass: 192.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.4Ų